Cas no 857041-83-9 (2-Chloro-1-2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrol-3-ylethan-1-one)
857041-83-9 structure
Product Name:2-Chloro-1-2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrol-3-ylethan-1-one
CAS No:857041-83-9
MF:C11H11ClN2O2
MW:238.670241594315
CID:3107540
PubChem ID:4868373
Update Time:2025-04-21
2-Chloro-1-2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrol-3-ylethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-1-(1-(isoxazol-3-yl)-2,5-dimethyl-1H-pyrrol-3-yl)ethanone
- 2-chloro-1-[2,5-dimethyl-1-(1,2-oxazol-3-yl)pyrrol-3-yl]ethanone
- CHEMBL1359753
- SMR000376545
- AKOS000117376
- DTXSID101324694
- Q27182871
- Z90664854
- CHEBI:105168
- HMS2683D11
- 997-908-0
- 857041-83-9
- 2-chloro-1-(1-isoxazol-3-yl-2,5-dimethyl-1H-pyrrol-3-yl)ethanone
- G40770
- MLS000771965
- 2-chloro-1-(2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrol-3-yl)ethan-1-one
- EN300-11036
- 2-chloro-1-[2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrol-3-yl]ethan-1-one
- 2-chloro-1-[1-(3-isoxazolyl)-2,5-dimethyl-3-pyrrolyl]ethanone
- 2-Chloro-1-2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrol-3-ylethan-1-one
-
- Inchi: 1S/C11H11ClN2O2/c1-7-5-9(10(15)6-12)8(2)14(7)11-3-4-16-13-11/h3-5H,6H2,1-2H3
- InChI Key: AMUMCOAHTVMOAC-UHFFFAOYSA-N
- SMILES: ClCC(C1C=C(C)N(C2C=CON=2)C=1C)=O
Computed Properties
- Exact Mass: 238.0509053Da
- Monoisotopic Mass: 238.0509053Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 48Ų
2-Chloro-1-2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrol-3-ylethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM472849-1g |
2-chloro-1-[2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrol-3-yl]ethan-1-one |
857041-83-9 | 95%+ | 1g |
$*** | 2023-03-29 | |
| Enamine | EN300-11036-0.05g |
2-chloro-1-[2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrol-3-yl]ethan-1-one |
857041-83-9 | 95% | 0.05g |
$76.0 | 2023-10-27 | |
| Enamine | EN300-11036-0.1g |
2-chloro-1-[2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrol-3-yl]ethan-1-one |
857041-83-9 | 95% | 0.1g |
$113.0 | 2023-10-27 | |
| Enamine | EN300-11036-0.25g |
2-chloro-1-[2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrol-3-yl]ethan-1-one |
857041-83-9 | 95% | 0.25g |
$162.0 | 2023-10-27 | |
| Enamine | EN300-11036-0.5g |
2-chloro-1-[2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrol-3-yl]ethan-1-one |
857041-83-9 | 95% | 0.5g |
$310.0 | 2023-10-27 | |
| Enamine | EN300-11036-1.0g |
2-chloro-1-[2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrol-3-yl]ethan-1-one |
857041-83-9 | 95% | 1g |
$414.0 | 2023-04-29 | |
| Enamine | EN300-11036-2.5g |
2-chloro-1-[2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrol-3-yl]ethan-1-one |
857041-83-9 | 95% | 2.5g |
$810.0 | 2023-10-27 | |
| Enamine | EN300-11036-5.0g |
2-chloro-1-[2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrol-3-yl]ethan-1-one |
857041-83-9 | 95% | 5g |
$1199.0 | 2023-04-29 | |
| Enamine | EN300-11036-10.0g |
2-chloro-1-[2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrol-3-yl]ethan-1-one |
857041-83-9 | 95% | 10g |
$1778.0 | 2023-04-29 | |
| TRC | T776818-25mg |
2-Chloro-1-[2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrol-3-yl]ethan-1-one |
857041-83-9 | 25mg |
$ 50.00 | 2022-06-02 |
2-Chloro-1-2,5-dimethyl-1-(1,2-oxazol-3-yl)-1H-pyrrol-3-ylethan-1-one Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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